Cas no 3289-03-0 (N-[(4-{[(2-chlorobenzyl)amino]methyl}cyclohexyl)methyl]cyclohexanamine dihydrochloride)

• Product Name: N-[(4-{[(2-chlorobenzyl)amino]methyl}cyclohexyl)methyl]cyclohexanamine dihydrochloride
• CAS No: 3289-03-0
• MF: C₂₁H₃₅Cl₃N₂
• MW: 421.875003099442
• CID: 1453866
• PubChem ID: 76785
• Update Time: 2025-04-20

N-[(4-{[(2-chlorobenzyl)amino]methyl}cyclohexyl)methyl]cyclohexanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(4-{[(2-chlorobenzyl)amino]methyl}cyclohexyl)methyl]cyclohexanamine dihydrochloride
• N-[[4-[[(2-chlorophenyl)methylamino]methyl]cyclohexyl]methyl]cyclohexanamine,dihydrochloride
• 1,4-Cyclohexanebis(methylamine), N-(o-chlorobenzyl)-N'-(cyclohexyl)-, dihydrochloride, (E)-
• 3289-03-0
• trans-N-(o-Chlorobenzyl)-N'-(cyclohexyl)-1,4-cyclohexanebis(methylamine) dihydrochloride
• DTXSID10186541

• Inchi： 1S/C21H33ClN2.2ClH/c22-21-9-5-4-6-19(21)16-23-14-17-10-12-18(13-11-17)15-24-20-7-2-1-3-8-20;;/h4-6,9,17-18,20,23-24H,1-3,7-8,10-16H2;2*1H
• InChI Key： COUZOQKUCIBMSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCC1CCC(CNC2CCCCC2)CC1.Cl.Cl

Computed Properties

• Exact Mass: 420.18695
• Monoisotopic Mass: 420.186582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06